7-({[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• IUPAC Name: 7-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-2-thiophen-2-yl-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C18H11FN6O2S2/c19-11-5-3-10(4-6-11)16-20-15(27-24-16)9-29-18-22-21-17(26)13-8-12(23-25(13)18)14-2-1-7-28-14/h1-8H,9H2,(H,21,26)
• InChI Key: SAOUDTKPCCCXGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C(=C2)C(=O)NN=C3SCC4=NC(=NO4)C5=CC=C(C=C5)F
• Molecular Formula: C18H11FN6O2S2
• Molecular Weight: 426.5 g/mol
• CAS No.: 1040683-45-1

Description

This compound is a heterocyclic hybrid molecule combining a pyrazolo-triazinone core with a 1,2,4-oxadiazole moiety and a thiophene substituent. Its structure features:

• A 1,2,4-oxadiazol-5-ylmethylsulfanyl group at position 7, introducing sulfur-based reactivity and enhanced lipophilicity. The 4-fluorophenyl substituent on the oxadiazole ring may improve metabolic stability and target binding via hydrophobic interactions .
• A thiophen-2-yl group at position 2, contributing π-π stacking interactions and electronic effects due to sulfur’s electronegativity .

Synthesis typically involves multi-step heterocyclic coupling reactions, such as cyclocondensation of hydrazine derivatives with carbonyl intermediates, followed by Suzuki-Miyaura cross-coupling for aryl/thiophene incorporation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness lies in its hybrid architecture. Below is a comparative analysis with structurally or functionally related molecules:

Table 1: Structural and Functional Comparison

Compound Name / Structure	Key Structural Features	Reported Bioactivity	Synthesis Highlights	Reference
Target Compound 7-({[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-2-(thiophen-2-yl)-pyrazolo-triazin-4-one	- Pyrazolo-triazinone core - 1,2,4-Oxadiazole-thioether linker - Thiophen-2-yl substituent	Limited direct data; inferred kinase inhibition from triazinone analogs	Multi-step cyclocondensation and cross-coupling
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-pyrazolyl)thiazole (Compound 5 in )	- Thiazole core - Fluorophenyl-pyrazole substituents	Anticancer (cell line screening pending)	Single-crystal diffraction confirmed planar conformation
1-(4-Bromophenyl)-2-(6,7-dimethyl-benzoimidazo-triazolyl)ethanone ()	- Benzoimidazo-triazole core - Bromophenyl and methyl groups	Antimicrobial (Gram-positive bacteria)	General Procedure C: 40°C reflux in DMF
5-((5-Amino-1,3,4-thiadiazol-2-yl)thio)methyl-4-phenyl-triazole-3-thione ()	- Triazole-thione core - Thiadiazole-thioether side chain	Antiviral (HCV protease inhibition)	Thiol-ene click chemistry

Key Findings:

Core Heterocycle Influence: Pyrazolo-triazinone (target) vs. benzoimidazo-triazole (): The former’s fused triazinone system may offer better solubility than the benzoimidazole analog due to increased polarity . Thiazole () vs. triazinone: Thiazoles often exhibit stronger antibacterial activity, but triazinones show broader kinase selectivity .

Substituent Effects: The 4-fluorophenyl group in the target compound enhances metabolic stability compared to non-fluorinated analogs (e.g., ’s bromophenyl derivative), as fluorine reduces oxidative degradation . Thiophen-2-yl vs.

Synthetic Complexity :

• The target compound requires advanced cross-coupling steps (e.g., Suzuki reactions) for thiophene incorporation, whereas simpler triazole derivatives () are synthesized via one-pot thiol-ene reactions .

Bioactivity Gaps: While triazole-thiones () show confirmed antiviral activity, the target compound’s pyrazolo-triazinone core lacks direct evidence, necessitating further enzymatic assays .